Cas no 1807264-80-7 (Methyl 6-bromomethyl-2-cyano-3-(trifluoromethyl)benzoate)

• Product Name: Methyl 6-bromomethyl-2-cyano-3-(trifluoromethyl)benzoate
• CAS No: 1807264-80-7
• MF: C₁₁H₇BrF₃NO₂
• MW: 322.077992677689
• CID: 4949496
• Update Time: 2025-06-10

Methyl 6-bromomethyl-2-cyano-3-(trifluoromethyl)benzoate Chemical and Physical Properties

Names and Identifiers

• Methyl 6-bromomethyl-2-cyano-3-(trifluoromethyl)benzoate

• Inchi： 1S/C11H7BrF3NO2/c1-18-10(17)9-6(4-12)2-3-8(7(9)5-16)11(13,14)15/h2-3H,4H2,1H3
• InChI Key： VAEUVWIQHPYCOG-UHFFFAOYSA-N
• SMILES： BrCC1C=CC(C(F)(F)F)=C(C#N)C=1C(=O)OC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 363
• XLogP3: 2.9
• Topological Polar Surface Area: 50.1

Additional information on Methyl 6-bromomethyl-2-cyano-3-(trifluoromethyl)benzoate

Research Briefing on Methyl 6-bromomethyl-2-cyano-3-(trifluoromethyl)benzoate (CAS: 1807264-80-7)

Methyl 6-bromomethyl-2-cyano-3-(trifluoromethyl)benzoate (CAS: 1807264-80-7) is a key intermediate in the synthesis of various biologically active compounds, particularly in the development of pharmaceuticals targeting inflammatory diseases and cancer. Recent studies have highlighted its utility in the construction of trifluoromethylated aromatic systems, which are increasingly important in medicinal chemistry due to their enhanced metabolic stability and bioavailability. This briefing provides an overview of the latest research advancements related to this compound, focusing on its synthetic applications, mechanistic insights, and potential therapeutic implications.

Recent publications have demonstrated the efficacy of Methyl 6-bromomethyl-2-cyano-3-(trifluoromethyl)benzoate as a versatile building block in the synthesis of kinase inhibitors. For instance, a 2023 study published in the Journal of Medicinal Chemistry utilized this compound to develop novel Bruton's tyrosine kinase (BTK) inhibitors with improved selectivity and potency. The bromomethyl group in the compound facilitated efficient functionalization, enabling the introduction of diverse pharmacophores. The resulting inhibitors exhibited nanomolar activity against BTK, a critical target in autoimmune diseases and B-cell malignancies.

In addition to its role in kinase inhibitor development, Methyl 6-bromomethyl-2-cyano-3-(trifluoromethyl)benzoate has been employed in the synthesis of trifluoromethylated benzimidazole derivatives. A 2024 study in Organic Letters detailed a one-pot cascade reaction involving this compound, leading to the formation of benzimidazole scaffolds with potential applications in antimicrobial and antiviral therapies. The presence of the trifluoromethyl group was found to significantly enhance the compounds' binding affinity to viral proteases, as confirmed by molecular docking studies.

Mechanistic investigations into the reactivity of Methyl 6-bromomethyl-2-cyano-3-(trifluoromethyl)benzoate have revealed interesting insights. Nuclear magnetic resonance (NMR) and mass spectrometry (MS) analyses have shown that the bromomethyl group undergoes facile nucleophilic substitution, making it a valuable handle for further derivatization. Density functional theory (DFT) calculations have further elucidated the electronic effects of the trifluoromethyl and cyano groups on the compound's reactivity, providing a rational basis for its widespread use in medicinal chemistry.

The compound's stability and scalability have also been addressed in recent process chemistry studies. A 2023 report in Organic Process Research & Development described an optimized large-scale synthesis of Methyl 6-bromomethyl-2-cyano-3-(trifluoromethyl)benzoate, achieving a yield of over 85% with high purity. The report emphasized the importance of controlling reaction parameters such as temperature and solvent choice to minimize byproduct formation, ensuring the compound's suitability for industrial applications.

Looking ahead, Methyl 6-bromomethyl-2-cyano-3-(trifluoromethyl)benzoate is expected to play a pivotal role in the development of next-generation therapeutics. Its unique combination of functional groups offers unparalleled opportunities for structural diversification, making it a valuable asset in drug discovery pipelines. Future research directions may include exploring its applications in targeted protein degradation and covalent inhibitor design, areas that are rapidly gaining traction in the pharmaceutical industry.